Cas no 2171958-38-4 (4-(4-fluoro-3,5-dimethylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-fluoro-3,5-dimethylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2171958-38-4
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 6035320
• PubChem ID: 165531483
• Update Time: 2025-05-19

4-(4-fluoro-3,5-dimethylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoro-3,5-dimethylphenyl)pyrrolidine-3-carboxylic acid
• EN300-1457690
• 2171958-38-4

• Inchi： 1S/C13H16FNO2/c1-7-3-9(4-8(2)12(7)14)10-5-15-6-11(10)13(16)17/h3-4,10-11,15H,5-6H2,1-2H3,(H,16,17)
• InChI Key： JBFOLTAHMVZWOF-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=CC=1C)C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(4-fluoro-3,5-dimethylphenyl)pyrrolidine-3-carboxylic acid

Introduction to 4-(4-fluoro-3,5-dimethylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2171958-38-4)

4-(4-fluoro-3,5-dimethylphenyl)pyrrolidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171958-38-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a pyrrolidine core appended with a fluoro-substituted dimethylphenyl group, making it a structurally intriguing molecule with potential applications in medicinal chemistry. The presence of both fluorine and methyl groups introduces unique electronic and steric properties, which are highly valued in the design of biologically active molecules.

The pyrrolidine scaffold is a privileged structure in drug development, frequently observed in bioactive molecules due to its ability to mimic the conformational flexibility of natural amino acids like proline. This structural motif is often found in kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other therapeutic agents. The incorporation of a carboxylic acid group at the 3-position of the pyrrolidine ring enhances the compound's solubility and reactivity, facilitating further derivatization for lead optimization.

The fluoro-substituted dimethylphenyl moiety at the 4-position of the pyrrolidine ring is another critical feature. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In particular, C-F bonds exhibit strong electronegativity, which can influence electronic distributions in the molecule, thereby affecting its interactions with biological targets. The dimethylphenyl group contributes to steric hindrance and lipophilicity, further tuning the compound's pharmacological profile.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of such multifunctional scaffolds. The combination of a pyrrolidine core with fluorinated aromatic groups has been explored in various therapeutic areas, including oncology, neurology, and anti-inflammatory diseases. For instance, derivatives of this class have shown promise as inhibitors of protein-protein interactions and as modulators of enzyme activity.

In the context of oncology research, compounds with similar structural motifs have been investigated for their potential to disrupt aberrant signaling pathways involved in cancer progression. The fluoro-substituted dimethylphenyl group is particularly noteworthy, as it has been shown to enhance binding affinity to certain protein targets by improving hydrophobic interactions and electronic complementarity. Additionally, the carboxylic acid functionality provides a handle for further chemical modifications, allowing medicinal chemists to explore diverse analogs through strategies such as amide bond formation or esterification.

Recent studies have also demonstrated the utility of this compound in designing small-molecule probes for biochemical assays. By leveraging its well-defined three-dimensional structure and functional groups, researchers have developed tools to investigate enzyme mechanisms and identify novel drug targets. The pyrrolidine scaffold's ability to adopt multiple conformations makes it an excellent candidate for generating high-affinity binders with specific biological activity.

The synthesis of 4-(4-fluoro-3,5-dimethylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2171958-38-4) typically involves multi-step organic transformations, including cyclization reactions to form the pyrrolidine ring and functional group interconversions to introduce the fluoro-substituent and carboxylic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

From a computational perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its potential biological targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how structural modifications can fine-tune pharmacological properties. These findings are crucial for guiding medicinal chemists in optimizing lead compounds toward clinical candidates.

The growing interest in fluorinated heterocycles underscores their significance in modern drug discovery. Compounds like 4-(4-fluoro-3,5-dimethylphenyl)pyrrolidine-3-carboxylic acid exemplify how structural complexity can be leveraged to develop innovative therapeutic agents. As research continues to uncover new biological functions and mechanisms, compounds with similar characteristics are likely to play an increasingly important role in addressing unmet medical needs.

In conclusion,4-(4-fluoro-3,5-dimethylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2171958-38-4) represents a compelling example of how structural features can be rationally designed to yield biologically active molecules. Its unique combination of a pyrrolidine core with a fluoro-substituted dimethylphenyl group makes it a valuable scaffold for further exploration in pharmaceutical research. With ongoing advancements in synthetic chemistry and computational biology,this compound holds promise for contributing to the development of next-generation therapeutics across multiple disease areas.